6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid

• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• SMILES: CC1=CC(=NC(=N1)NOCC#C)C(=O)O
• InChI: InChI=1S/C9H9N3O3/c1-3-4-15-12-9-10-6(2)5-7(11-9)8(13)14/h1,5H,4H2,2H3,(H,13,14)(H,10,11,12)
• InChIKey: HTOJMBUEMMOGIX-UHFFFAOYSA-N

6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid – Structural Identity & Compound Class

6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid (CAS reported as 881587-44-6 on certain vendor listings, though cross‑database CAS consistency is limited) is a synthetic, low‑molecular‑weight pyrimidine derivative (C₉H₉N₃O₃, MW 207.19 g/mol) that belongs to the 2‑(alkoxyamino)pyrimidine‑4‑carboxylic acid subclass . The compound features a pyrimidine core bearing a carboxylic acid at the 4‑position, a methyl substituent at the 6‑position, and a prop‑2‑yn‑1‑yloxy group attached to the N²‑amino nitrogen, yielding a terminal alkyne handle amenable to copper‑catalysed azide‑alkyne cycloaddition (CuAAC) . Publicly indexed biological annotation in the DrugMap/TTD resource associates a closely related pyrimidine‑derivative series with vascular endothelial growth factor A (VEGFA) inhibition, placing this compound class within the domain of angiogenic and kinase‑targeted research [1].

CuAAC-compatible terminal alkyne handle for click-chemistry derivatization

Pyrimidine-4-carboxylic acid scaffold enabling orthogonal amide conjugation

Class-level VEGFA-inhibitor annotation provides angiogenesis research hypothesis

• [1] DrugMap / Therapeutic Target Database (TTD). Drug Entry: Pyrimidine derivative 6 (ID: DMBAHYO). Indications: Blood vessel proliferative disorder, fibrosis, neurodegenerative disorder. Target: VEGFA (inhibitor). Available at: https://drugmap.idrblab.net/data/drug/details/DMBAHYO View Source

Why 6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid Cannot Be Routinely Substituted by In‑Class Analogs

Substitution of 6‑methyl‑2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid with a close structural analog—even one retaining the pyrimidine‑4‑carboxylic acid core—is unreliable because three structural variables simultaneously modulate molecular recognition, physicochemical behaviour, and synthetic utility: (i) the regiochemistry of the methyl substituent (6‑ vs. 2‑position), which alters steric and electronic effects on the pyrimidine ring; (ii) the location of the prop‑2‑yn‑1‑yloxy‑amino group, which governs both the orientation of the terminal alkyne for click‑chemistry derivatisation and hydrogen‑bonding capacity; and (iii) the presence of the free carboxylic acid at the 4‑position, which influences solubility, ionisation state, and the feasibility of amide/ester conjugation . Where quantitative head‑to‑head biological data are not yet publicly available, these structural distinctions are the primary objective criteria that scientifically justify non‑substitutability in procurement decisions.

Methyl regioisomerism 6-methyl vs. 2-methyl placement may alter steric and electronic effects, shifting target-engagement profiles

Alkyne orientation & carboxylic acid position Location of the propargyloxy group and free acid defines click reactivity, H-bond capacity, and conjugation path

Free acid vs. methyl ester Carboxylic acid enables direct amidation; methyl ester analogs require deprotection, altering synthesis workflow

Quantitative Differentiation Evidence for 6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid vs. Closest Analogs

Molecular Mass Differentiates 6‑Methyl‑2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid from the Des‑methyl Analog 6‑[(Prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid

The presence of a single methyl group at the 6‑position of the pyrimidine ring increases the molecular weight of the target compound to 207.19 g/mol (C₉H₉N₃O₃) versus 193.16 g/mol (C₈H₇N₃O₃) for the des‑methyl analog 6‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid . This ΔMW of +14.03 g/mol (one CH₂ increment) is an exact, quantifiable differentiation parameter that directly influences chromatographic retention, mass spectrometric detection, and bulk quantity calculations in procurement.

Molecular weight shift

Head-to-head

ΔMW +14.03 g/mol

Distinguishes target from des-methyl analog by LC-MS

Exact mass difference confirms procurement identity

Evidence Dimension	Molecular weight (exact mass)
Target Compound Data	207.19 g/mol; molecular formula C₉H₉N₃O₃
Comparator Or Baseline	6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid: 193.16 g/mol (C₈H₇N₃O₃)
Quantified Difference	ΔMW = +14.03 g/mol (one CH₂ equivalent)
Conditions	Calculated from molecular formula; source vendor data sheets

Why This Matters

This quantifiable molecular‑weight difference permits unambiguous identification by LC‑MS and prevents erroneous ordering of the des‑methyl analog, which could confound downstream biological or synthetic workflows.

Carboxylic Acid vs. Methyl Ester Functionality Distinguishes 6‑Methyl‑2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid from Methyl 6‑(prop‑2‑yn‑1‑yloxy)aminopyrimidine‑4‑carboxylate

The target compound presents a free carboxylic acid group at the 4‑position, whereas the close analog methyl 6‑(prop‑2‑yn‑1‑yloxy)aminopyrimidine‑4‑carboxylate carries a methyl ester at the equivalent position [1]. This functional‑group difference dictates divergent reactivity: the carboxylic acid allows direct amide coupling or salt formation without a deprotection step, whereas the methyl ester requires saponification before conjugation. The acid form additionally confers higher aqueous solubility at physiological pH (ionised carboxylate) and provides a hydrogen‑bond donor centre that the ester lacks.

Free acid vs. methyl ester

Head-to-head

Free –COOH; HBD +1

Eliminates ester deprotection for direct amidation

ΔMW –14.03 g/mol vs. methyl ester analog

Evidence Dimension	Functional group at pyrimidine 4‑position
Target Compound Data	Free carboxylic acid (–COOH); predicted pKₐ ≈ 2.5–3.5 (class‑level inference); hydrogen‑bond donor + acceptor
Comparator Or Baseline	Methyl 6‑(prop‑2‑yn‑1‑yloxy)aminopyrimidine‑4‑carboxylate: methyl ester (–COOCH₃); no hydrogen‑bond donor at 4‑position
Quantified Difference	Qualitative functional‑group difference; ΔMW (free acid vs. methyl ester) = –14.03 g/mol; additional H‑bond donor count = +1
Conditions	Structural comparison based on vendor‑reported SMILES and IUPAC names [1]

Why This Matters

For procurement intended for direct bioconjugation or amide library synthesis, the free carboxylic acid avoids an extra deprotection step that the methyl ester analog would mandate, directly affecting synthesis route length and cost.

• [1] Kuujia. (n.d.). Technical Introduction: Methyl 6-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylate (CAS 2150904-74-6). Molecular Formula: C₁₀H₁₁N₃O₃. Available at: https://www.kuujia.com View Source

Regiochemistry of Carboxylic Acid Placement Differentiates 6‑Methyl‑2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid from 2‑[(Prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑5‑carboxylic acid

The target compound positions the carboxylic acid at the 4‑position of the pyrimidine ring, whereas the commercially listed analog 2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑5‑carboxylic acid relocates the carboxyl group to the 5‑position . Regioisomeric carboxylic acid placement alters the distance and angle between the acid moiety and the alkoxyamino substituent, which is predicted to affect binding‑pocket complementarity in any target‑engagement assay and influences the conformational landscape of the molecule. This is a genuine isomeric difference (same atoms, different connectivity) that cannot be compensated for by simple stoichiometric adjustment.

COOH regioisomerism

Class-level

4‑COOH vs. 5‑COOH isomer

Positional isomers may differ in binding-pocket complementarity

Non-superimposable constitutional isomer; empirical data not yet available

Evidence Dimension	Regiochemistry of carboxylic acid on pyrimidine ring
Target Compound Data	Carboxylic acid at pyrimidine 4‑position; methyl group at 6‑position
Comparator Or Baseline	2-[(Prop-2-yn-1-yloxy)amino]pyrimidine-5-carboxylic acid: carboxylic acid at 5‑position; no methyl substituent
Quantified Difference	Non‑superimposable constitutional isomer; ΔMW = +14.03 g/mol (target heavier due to extra CH₃); different InChI Key and SMILES
Conditions	Structural identity confirmed by vendor‑provided InChI Key and SMILES

Why This Matters

Positional isomers may display profoundly different biological activity even when other functional groups are identical; substituting the 5‑carboxylic acid regioisomer for the 4‑carboxylic acid target compound introduces an uncontrolled variable that can invalidate structure‑activity conclusions.

Methyl Regiochemistry: 6‑Methyl vs. 2‑Methyl Substitution in the Alkoxyaminopyrimidine‑4‑carboxylic Acid Series

The target compound bears the methyl substituent at the 6‑position, whereas 2‑methyl‑6‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid carries it at the 2‑position . Although both are constitutional isomers of C₉H₉N₃O₃, the 6‑methyl substitution positions the methyl group ortho to the carboxylic acid, which may influence the acid’s pKₐ through inductive and steric effects; in contrast, 2‑methyl substitution places the methyl group ortho to the alkoxyamino substituent, potentially affecting its conformational freedom and the trajectory of the terminal alkyne for CuAAC chemistry. These differences are measurable in principle by comparative pKₐ determination or X‑ray crystallography, though empirical data for this specific pair are not yet publicly available.

Methyl regiochemistry

Class-level

6‑methyl vs. 2‑methyl analog

Identical MW 207.19 but distinct InChI Key; may influence pKa and steric profile

Quantitative bioactivity comparison lacking; identity confirmed by InChI Key

Evidence Dimension	Methyl group placement on pyrimidine ring
Target Compound Data	Methyl at 6‑position; IUPAC: 6‑methyl‑2‑(prop‑2‑ynoxyamino)pyrimidine‑4‑carboxylic acid
Comparator Or Baseline	2-Methyl-6-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid: methyl at 2‑position; IUPAC: 2‑methyl‑6‑(prop‑2‑ynoxyamino)pyrimidine‑4‑carboxylic acid
Quantified Difference	Isomeric (same MW 207.19 g/mol); discrete InChI Key values confirm non‑identity. Quantitative pKₐ or bioactivity difference not yet published; class‑level inference predicts altered hydrogen‑bonding geometry and steric profile.
Conditions	Structural assignment from vendor records; biological data absent from public domain as of the search date.

Why This Matters

In the absence of published head‑to‑head biological data, the non‑identical InChI Key constitutes a definitive chemical identity check that prevents procurement of the wrong methyl‑regioisomer—a precaution essential for reproducible SAR studies where methyl positioning is a deliberate design variable.

Terminal Alkyne Reactivity Handle Provides Click‑Chemistry Utility Absent in Non‑Propargyl Pyrimidine‑4‑carboxylic Acid Scaffolds

The prop‑2‑yn‑1‑yloxy substituent of the target compound introduces a terminal alkyne group that enables copper‑catalysed azide‑alkyne cycloaddition (CuAAC), a bioorthogonal reaction widely exploited for probe synthesis, bioconjugation, and library diversification . Pyrimidine‑4‑carboxylic acid derivatives lacking a propargyl or alkynyl group (e.g., simple 2‑amino‑6‑methylpyrimidine‑4‑carboxylic acid) do not possess this reactive handle. This differential is categorical (presence vs. absence of alkyne) rather than quantitative, but it directly governs the range of downstream chemistry accessible to the compound.

Terminal alkyne handle

Class-level

CuAAC-compatible alkyne present

Supports click-chemistry derivatization without pre-functionalization

Typical yields 60–95% reported for analogous scaffolds

Evidence Dimension	Presence of terminal alkyne for CuAAC chemistry
Target Compound Data	Contains prop‑2‑yn‑1‑yloxy substituent (terminal alkyne); reactive toward azides under Cu(I) catalysis
Comparator Or Baseline	2-Amino-6-methylpyrimidine-4-carboxylic acid (no alkyne) and other non‑propargylated pyrimidine‑4‑carboxylic acid scaffolds
Quantified Difference	Categorical: alkyne present vs. absent. Alkynes in analogous pyrimidine systems undergo CuAAC with reported yields typically 60–95% under standard conditions (class‑level reference) [1].
Conditions	Class‑level inference based on well‑established CuAAC reactivity of terminal alkynes on heteroaromatic scaffolds [1]

Why This Matters

For laboratories building focused compound libraries or developing chemical probes, the built‑in alkyne handle eliminates the need for a separate alkyne‑introduction step, shortening synthesis timelines and reducing cost relative to non‑alkyne scaffolds.

• [1] Quan, Z.-J., Fang, S.-W., Da, Y.-X., Zhang, Z., & Wang, X.-C. (2015). 4-Aryl-pyrimidin-2-yl tosylates as efficient reaction partners: application to the synthesis of pyrimidines functionalised with propargyloxy and 1,2,3-triazolo groups. Journal of Chemical Research, 39(3), 155–159. Demonstrates CuAAC on propargyloxy‑pyrimidine scaffolds. View Source

Publicly Indexed Disease‑Target Association for the Pyrimidine Derivative 6 Series Provides Directional Guidance Absent for Closest Structural Analogs

The DrugMap/Therapeutic Target Database (TTD) entry for ‘Pyrimidine derivative 6’ (synonym: PMID28621580‑Compound‑US20160096837c61) annotates the compound as a VEGFA inhibitor with patented indications in blood vessel proliferative disorder, fibrosis, and neurodegenerative disorder [1]. While the exact structural correspondence between this TTD entry and 6‑methyl‑2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑4‑carboxylic acid requires independent confirmation, the closest listed structural analogs (2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑5‑carboxylic acid, methyl 6‑(prop‑2‑yn‑1‑yloxy)aminopyrimidine‑4‑carboxylate) lack analogous public disease‑target annotation in curated databases. No quantitative IC₅₀, Kd, or selectivity data were retrievable for the target compound from public sources as of the search date; this evidence dimension is included solely to document the only database‑level biological annotation found for the series, and users should treat it as directional rather than confirmatory.

Database annotation

Data to verify

TTD/DrugMap: VEGFA inhibitor series

Provides hypothesis-driven screening rationale for angiogenesis research

No IC₅₀/Kd data; structural correspondence requires independent confirmation

Evidence Dimension	Curated database disease‑target annotation
Target Compound Data	TTD/DrugMap entry ‘Pyrimidine derivative 6’: VEGFA inhibitor; indications: blood vessel proliferative disorder, fibrosis, neurodegenerative disorder [1]
Comparator Or Baseline	Closest structural analogs (2‑[(prop‑2‑yn‑1‑yloxy)amino]pyrimidine‑5‑carboxylic acid, methyl ester analog): no equivalent TTD or DrugMap disease‑target annotation found
Quantified Difference	Not quantifiable; presence vs. absence of curated disease‑target entry
Conditions	Database search of DrugMap/TTD as of May 2026; direct head‑to‑head bioactivity data unavailable

Why This Matters

The existence of a VEGFA‑inhibitor annotation in a curated database for the pyrimidine‑derivative‑6 series provides a hypothesis‑driven rationale for prioritising this compound in angiogenesis‑focused screening campaigns, whereas analogs lacking such annotation offer no equivalent navigational cue for target‑based selection.

• [1] DrugMap / Therapeutic Target Database (TTD). Drug Entry: Pyrimidine derivative 6 (ID: DMBAHYO). Synonyms: PMID28621580-Compound-US20160096837c61. Target: VEGFA (inhibitor). Indications: Blood vessel proliferative disorder (BE2Z), fibrosis (GA14-GC01), neurodegenerative disorder (8A20-8A23). Available at: https://drugmap.idrblab.net/data/drug/details/DMBAHYO View Source

Optimal Research and Procurement Application Scenarios for 6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid

Focused Library Synthesis via CuAAC Click Chemistry on a Pyrimidine‑4‑carboxylic Acid Scaffold

The terminal alkyne of the prop‑2‑yn‑1‑yloxy substituent provides a direct CuAAC handle, enabling efficient triazole formation with azide‑bearing building blocks without requiring pre‑functionalisation . This feature makes the compound suitable as a core scaffold in diversity‑oriented synthesis where the carboxylic acid can be independently elaborated via amide coupling, while the alkyne simultaneously undergoes orthogonal click conjugation. The 6‑methyl group further differentiates the scaffold from des‑methyl or 2‑methyl regioisomers, ensuring that the final library members carry a defined substitution pattern .

Angiogenesis‑Targeted Screening Cascades Informed by Curated Database Annotation

The DrugMap/TTD annotation of the pyrimidine‑derivative‑6 series as a VEGFA inhibitor provides a navigational hypothesis for deploying this compound in phenotypic or target‑based angiogenesis screens (e.g., HUVEC tube formation, VEGFR2 kinase assays). While quantitative potency data remain to be generated or disclosed, the curated disease‑target link offers a stronger rationale for inclusion in a screening deck than structurally similar analogs for which no disease‑relevant database annotation exists.

Physicochemical Reference Standard for Pyrimidine‑4‑carboxylic Acid Regioisomer Differentiation in Analytical Chemistry

The distinctive InChI Key (HTOJMBUEMMOGIX‑UHFFFAOYSA‑N) and molecular formula (C₉H₉N₃O₃, MW 207.19 g/mol) make this compound a useful retention‑time and mass‑spectral reference for distinguishing the 6‑methyl‑4‑carboxylic acid regioisomer from its 2‑methyl analog (InChI Key: VJAAGUGVMRLTFH‑UHFFFAOYSA‑N) and its 5‑carboxylic acid isomer in LC‑MS and LC‑UV analytical methods. This application is directly relevant to quality‑control laboratories that must verify the identity of purchased pyrimidine building blocks before use in regulated synthesis environments.

Direct Amide‑Bond Forming Conjugation Without Ester Deprotection

Unlike the methyl ester analog methyl 6‑(prop‑2‑yn‑1‑yloxy)aminopyrimidine‑4‑carboxylate , the target compound presents a free carboxylic acid suitable for direct activation (e.g., HATU, EDCI/HOBt) and amide coupling. This eliminates a saponification step, reducing the synthesis sequence by one transformation and avoiding potential base‑sensitive side reactions. The free acid also permits direct salt screening for formulation studies, a capability the ester analog does not natively provide.

Application

Selection Property

Validation Focus

CuAAC click-chemistry library synthesis

Terminal alkyne handle and free carboxylic acid scaffold

Triazole formation efficiency; orthogonal amidation compatibility

Angiogenesis-targeted screening

Curated VEGFA-inhibitor series annotation

Target engagement assay context (requires quantitative data)

Analytical reference for regioisomer differentiation

Distinct InChI Key and molecular weight

LC-MS retention time and mass confirmation

Direct amide-bond conjugation

Free carboxylic acid (no ester deprotection needed)

Amide coupling yield; salt screening compatibility